Cas no 2418693-27-1 (3-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-5-methyl-1,2-oxazole)

• Product Name: 3-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-5-methyl-1,2-oxazole
• CAS No: 2418693-27-1
• MF: C₁₁H₁₀FN₃O₅S
• MW: 315.277604579926
• CID: 5360815
• PubChem ID: 154880988
• Update Time: 2025-11-06

3-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-5-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-5-methyl-1,2-oxazole
• Z4262408812
• 5-[methyl(5-methyl-1,2-oxazol-3-yl)carbamoyl]pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C11H10FN3O5S/c1-7-3-10(14-19-7)15(2)11(16)8-4-9(6-13-5-8)20-21(12,17)18/h3-6H,1-2H3
• InChI Key： KUJUVDIHOPFKPK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N(C)C1C=C(C)ON=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 483
• XLogP3: 1.1
• Topological Polar Surface Area: 111

Additional information on 3-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-5-methyl-1,2-oxazole

Introduction to 3-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-5-methyl-1,2-oxazole (CAS No. 2418693-27-1)

3-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-5-methyl-1,2-oxazole is a sophisticated organic compound characterized by its intricate molecular structure and significant potential in pharmaceutical research. This compound, identified by the CAS number 2418693-27-1, has garnered attention due to its unique chemical properties and its promising applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a fluorosulfonyloxypyridine moiety and an oxazole ring, makes this molecule a subject of great interest for medicinal chemists and pharmacologists.

The compound’s structure is a testament to the ingenuity of modern synthetic chemistry. The combination of a pyridine ring substituted with a fluorosulfonyloxy group and an oxazole ring linked through a carbonyl-methylamino bridge creates a complex scaffold that may exhibit diverse biological activities. Such structural complexity often correlates with enhanced binding affinity and selectivity, which are crucial factors in drug design. The fluorosulfonyloxypyridine moiety, in particular, is known for its ability to modulate enzyme activity and receptor interactions, making it a valuable component in the development of small-molecule inhibitors.

In recent years, there has been a surge in research focused on fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity. The incorporation of fluorine atoms into drug candidates has been shown to enhance their pharmacokinetic properties, leading to more effective therapeutic outcomes. The 5-fluorosulfonyloxypyridine component in 3-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-5-methyl-1,2-oxazole is likely to contribute significantly to these favorable properties. This makes the compound an attractive candidate for further investigation in the context of drug discovery.

The oxazole ring is another key feature of this compound that warrants attention. Oxazoles are heterocyclic compounds that have been extensively studied for their biological activity. They are known to exhibit antimicrobial, anti-inflammatory, and anticonvulsant properties, among others. The presence of an oxazole ring in the molecular structure of 3-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-5-methyl-1,2-oxazole suggests that it may possess similar therapeutic potential. Moreover, the methyl group at the 5-position of the oxazole ring could further modulate the compound’s reactivity and biological interactions.

The synthesis of 3-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-5-methyl-1,2-oxazole involves multiple steps that showcase the capabilities of contemporary organic synthesis techniques. The introduction of the fluorosulfonyloxy group into the pyridine ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the formation of the carbonyl-methylamino bridge between the pyridine and oxazole moieties demands careful optimization to achieve the desired product configuration. These synthetic challenges highlight the compound’s complexity and underscore the expertise required to produce it in sufficient quantities for research purposes.

In terms of biological activity, preliminary studies on related compounds suggest that 3-[(5-Fluorosulfonyloxypyridine-3-carbonyl)-methylamino]-5-methyl-1,2-oxazole may exhibit inhibitory effects on various enzymes and receptors. For instance, compounds containing the fluorosulfonyloxypyridine moiety have been reported to inhibit kinases and other enzymes involved in signal transduction pathways. Similarly, oxazole-based compounds have shown promise in targeting bacterial enzymes and receptors. The combination of these two functionalities in 3-[...]-5-methyl-1,2-oxazole could lead to novel mechanisms of action that are not observed with existing drugs.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure may make it suitable for use as an intermediate in the synthesis of more complex molecules or as a tool compound for studying enzyme mechanisms. Additionally, its ability to interact with biological targets could make it valuable for developing diagnostic probes or imaging agents. As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-[...]-5-methyl-1,2-oxazole will likely play an increasingly important role in addressing unmet medical needs.

The development of new drugs is often a lengthy and expensive process that requires extensive testing to ensure safety and efficacy. However, compounds like 3-[...]-5-methyl-1,2-oxazole offer hope for accelerating this process by providing starting points for drug discovery programs. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the potential activity of such compounds before moving on to more resource-intensive experimental studies. This approach not only saves time but also reduces costs associated with drug development.

In conclusion, 3-[...]-5-methyl-1,2 oxazole (CAS No. 2418693 -27 -1) is a promising compound with significant potential in pharmaceutical research due to its unique structural features and biological activities. Its combination of a fluorosulfonyloxypyridine moiety and an oxazole ring makes it an attractive candidate for further investigation as a lead compound or intermediate in drug discovery programs. As our understanding of biological systems continues to evolve at a rapid pace，compounds such as this one will be instrumental in developing innovative therapies that address complex diseases.